Cas no 1448075-63-5 (N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide)

• Product Name: N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide
• CAS No: 1448075-63-5
• MF: C₁₉H₂₁F₃N₂O₄S
• MW: 430.441254377365
• CID: 6275313
• PubChem ID: 71782005
• Update Time: 2025-05-24

N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide
• N-[3-methyl-4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]phenyl]propanamide
• AKOS024524104
• F5857-3665
• 1448075-63-5
• N-(3-methyl-4-(N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl)phenyl)propionamide
• N-{3-METHYL-4-[(3,3,3-TRIFLUORO-2-HYDROXY-2-PHENYLPROPYL)SULFAMOYL]PHENYL}PROPANAMIDE

• Inchi： 1S/C19H21F3N2O4S/c1-3-17(25)24-15-9-10-16(13(2)11-15)29(27,28)23-12-18(26,19(20,21)22)14-7-5-4-6-8-14/h4-11,23,26H,3,12H2,1-2H3,(H,24,25)
• InChI Key： XYPMSTDQLJRHMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(CC)=O)(NCC(C(F)(F)F)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 430.11741282g/mol
• Monoisotopic Mass: 430.11741282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide

Comprehensive Overview of N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide (CAS No. 1448075-63-5)

The compound N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide, identified by its CAS No. 1448075-63-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a trifluoromethyl group and a hydroxy-phenylpropyl moiety in its structure enhances its potential for selective binding and metabolic stability, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluorinated compounds like 1448075-63-5 has surged due to their enhanced bioavailability and resistance to enzymatic degradation. Researchers are particularly intrigued by the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl segment, which is often associated with improved pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to optimize their efficacy and safety profiles. The compound’s sulfamoylphenyl group further contributes to its versatility, enabling interactions with various biological targets.

The synthesis of N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for its potential applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its structural integrity and consistency. The compound’s CAS No. 1448075-63-5 serves as a unique identifier in chemical databases, facilitating its retrieval and study.

From a commercial perspective, 1448075-63-5 is gaining attention in the fine chemicals market, particularly among manufacturers of high-value intermediates. Its potential use in the development of therapeutic agents for conditions such as inflammation and metabolic disorders has spurred interest among biotech and pharmaceutical companies. Additionally, the compound’s propanamide moiety is a common feature in many bioactive molecules, further underscoring its relevance in modern drug design.

Environmental and regulatory considerations are also pivotal when discussing N-{3-methyl-4-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoylphenyl}propanamide. As with all fluorinated compounds, its persistence and biodegradability are under scrutiny to ensure compliance with green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with the global push for eco-friendly chemical production.

In summary, CAS No. 1448075-63-5 represents a promising candidate in the realm of specialty chemicals. Its intricate structure and functional groups offer a wealth of opportunities for innovation in drug development and material science. As the scientific community continues to unravel its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and industrial applications.